Cas no 1774892-76-0 (3-Chloropyrido[3,4-b]pyrazine)

• Product Name: 3-Chloropyrido[3,4-b]pyrazine
• CAS No: 1774892-76-0
• MF: C₇H₄ClN₃
• MW: 165.579759597778
• CID: 4828385
• PubChem ID: 84652272
• Update Time: 2026-02-27

3-Chloropyrido[3,4-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloropyrido[3,4-b]pyrazine
• 1774892-76-0
• BS-51785
• CS-0448345
• F75376

• Inchi： 1S/C7H4ClN3/c8-7-4-10-5-1-2-9-3-6(5)11-7/h1-4H
• InChI Key： QZGMRGJZVLNTLO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=CN=CC2=N1

Computed Properties

• Exact Mass: 165.0093748g/mol
• Monoisotopic Mass: 165.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.7

Additional information on 3-Chloropyrido[3,4-b]pyrazine

Professional Introduction to 3-Chloropyrido[3,4-b]pyrazine (CAS No. 1774892-76-0)

3-Chloropyrido[3,4-b]pyrazine, with the chemical identifier CAS No. 1774892-76-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridopyrazine class, a structural motif known for its broad spectrum of biological activities. The presence of a chlorine substituent at the third position of the pyrido[3,4-b]pyrazine core enhances its pharmacological potential, making it a valuable scaffold for designing novel therapeutic agents.

The< strong>3-Chloropyrido[3,4-b]pyrazine structure combines the aromaticity of the pyridine and pyrazine rings, which are well-documented for their role in drug-receptor interactions. This dual system provides a versatile platform for medicinal chemists to explore various modifications that can optimize binding affinity and selectivity. Recent studies have highlighted the importance of< strong>pyrido[3,4-b]pyrazine derivatives in the development of compounds targeting neurological disorders, cancer, and infectious diseases.

In particular, the< strong>CAS No. 1774892-76-0 compound has been studied for its potential as an intermediate in synthesizing more complex molecules. The chlorine atom at the third position allows for further functionalization through nucleophilic substitution reactions, enabling the creation of diverse pharmacophores. This flexibility is crucial in drug discovery, where subtle structural changes can significantly alter biological activity.

Recent advancements in computational chemistry have facilitated the rapid design and evaluation of< strong>3-Chloropyrido[3,4-b]pyrazine-based molecules. Molecular docking simulations have shown that this scaffold can interact effectively with various biological targets, including kinases and transcription factors. These interactions are key to developing inhibitors that can modulate signaling pathways involved in diseases such as diabetes and autoimmune disorders.

The< strong>pharmacological properties of< strong>CAS No. 1774892-76-0 have been explored in several preclinical studies. Researchers have demonstrated its ability to inhibit the activity of specific enzymes implicated in cancer progression. The compound's ability to disrupt protein-protein interactions has opened new avenues for therapeutic intervention. Additionally, its potential as an anti-inflammatory agent has been investigated, with promising results in animal models.

The synthesis of< strong>3-Chloropyrido[3,4-b]pyrazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for further derivatization. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrido[3,4-b]pyrazine core.

The< strong>bioavailability and metabolic stability of< strong>CAS No. 1774892-76-0-based drugs are critical factors that influence their clinical efficacy. Studies have focused on optimizing formulations to enhance absorption and reduce degradation in vivo. Nanotechnology-based delivery systems have emerged as a promising approach to improve the bioavailability of such compounds.

The< strong>drug discovery pipeline continues to evolve with the integration of artificial intelligence and machine learning algorithms. These tools have accelerated the identification of novel< strong>3-Chloropyrido[3,4-b]pyrazine-derived compounds with enhanced pharmacological properties. By analyzing large datasets, researchers can predict the potential activity of new molecules before conducting expensive wet-lab experiments.

In conclusion, CAS No. 1774892-76-0, specifically referred to as 3-Chloropyrido[3,4-b]pyrazine, represents a significant advancement in medicinal chemistry. Its unique structure and versatile reactivity make it a valuable building block for developing innovative therapeutic agents. As research progresses, we can expect to see more derivatives of this compound entering clinical trials and potentially becoming part of future drug regimens for various diseases.